2,6-dihydroxy-N-[(3-isobutylisoxazol-5-yl)methyl]benzamide

• IUPAC Name: 2,6-dihydroxy-N-[[3-(2-methylpropyl)-1,2-oxazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C15H18N2O4/c1-9(2)6-10-7-11(21-17-10)8-16-15(20)14-12(18)4-3-5-13(14)19/h3-5,7,9,18-19H,6,8H2,1-2H3,(H,16,20)
• InChI Key: BRLIFWAUJSPBIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NOC(=C1)CNC(=O)C2=C(C=CC=C2O)O
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

Benzamides are a significant class of amide compounds. These compounds have been widely used in various industries such as medical, industrial, biological, and potential drug industries. They are found in various natural products in organic chemistry.

Synthesis Analysis

Benzamide compounds can be synthesized starting from benzoic acid derivatives and amine derivatives. The obtained products are usually purified, and their analysis is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

Benzamides are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring. They have the general structure RNC(=O)R’, where R,R’= benzene.

Chemical Reactions Analysis

Benzamides can exhibit various chemical reactions, including total antioxidant, free radical scavenging, and metal chelating activity. Some synthesized compounds have shown more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamides can vary widely depending on their specific structure and functional groups. Typically, these properties are determined using techniques such as IR, 1H NMR, 13C NMR spectroscopy, and elemental analysis.

Mechanism of Action

The mechanism of action of benzamides can vary widely depending on their specific structure and functional groups. They have been used in drug discovery and can show various biological activities such as anti-tumour, anti-microbial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory.

Future Directions

Benzamides have a wide range of applications in various fields, and research is ongoing to discover new uses and improve existing ones. By conducting in vivo biochemical tests of effective amides, researches can be carried out in different fields of application.